Naroparcil
Naroparcil
Brand Name:
Vulcanchem
CAS No.:
120819-70-7
VCID:
VC20842308
InChI:
InChI=1S/C19H17NO4S2/c20-9-11-1-3-12(4-2-11)16(22)13-5-7-14(8-6-13)26-19-18(24)17(23)15(21)10-25-19/h1-8,15,17-19,21,23-24H,10H2/t15-,17+,18-,19+/m1/s1
SMILES:
C1C(C(C(C(S1)SC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)C#N)O)O)O
Molecular Formula:
C19H17NO4S2
Molecular Weight:
387.5 g/mol
Naroparcil
CAS No.: 120819-70-7
Cat. No.: VC20842308
Molecular Formula: C19H17NO4S2
Molecular Weight: 387.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 120819-70-7 |
|---|---|
| Molecular Formula | C19H17NO4S2 |
| Molecular Weight | 387.5 g/mol |
| IUPAC Name | 4-[4-[(2S,3R,4S,5S)-3,4,5-trihydroxythian-2-yl]sulfanylbenzoyl]benzonitrile |
| Standard InChI | InChI=1S/C19H17NO4S2/c20-9-11-1-3-12(4-2-11)16(22)13-5-7-14(8-6-13)26-19-18(24)17(23)15(21)10-25-19/h1-8,15,17-19,21,23-24H,10H2/t15-,17+,18-,19+/m1/s1 |
| Standard InChI Key | IMAFEPKOGMHYNH-LULLPPNCSA-N |
| Isomeric SMILES | C1[C@H]([C@@H]([C@H]([C@@H](S1)SC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)C#N)O)O)O |
| SMILES | C1C(C(C(C(S1)SC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)C#N)O)O)O |
| Canonical SMILES | C1C(C(C(C(S1)SC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)C#N)O)O)O |
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